Dihydrothymine
Dihydrothymine
5,6-dihydrothymine is a pyrimidone obtained by formal addition of hydrogen across the 5,6-position of thymine. It has a role as a metabolite, a human metabolite and a mouse metabolite. It is functionally related to a thymine.
Dihydrothymine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Dihydrothymine is a natural product found in Daphnia pulex, Homo sapiens, and other organisms with data available.
Dihydrothymine is an intermediate breakdown product of thymine. Dihydropyrimidine dehydrogenase catalyzes the reduction of thymine to 5, 6-dihydrothymine then dihydropyrimidinase hydrolyzes 5, 6-dihydrothymine to N-carbamyl-b-alanine. Finally, beta-ureidopropionase catalyzes the conversion of N-carbamyl-b-alanine to beta-alanine. Patients with dihydropyrimidinase deficiency exhibit highly increased concentrations of 5, 6-dihydrouracil and 5, 6-dihydrothymine and moderately increased concentrations of uracil and thymine can be detected in urine.
Dihydrothymine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Dihydrothymine is a natural product found in Daphnia pulex, Homo sapiens, and other organisms with data available.
Dihydrothymine is an intermediate breakdown product of thymine. Dihydropyrimidine dehydrogenase catalyzes the reduction of thymine to 5, 6-dihydrothymine then dihydropyrimidinase hydrolyzes 5, 6-dihydrothymine to N-carbamyl-b-alanine. Finally, beta-ureidopropionase catalyzes the conversion of N-carbamyl-b-alanine to beta-alanine. Patients with dihydropyrimidinase deficiency exhibit highly increased concentrations of 5, 6-dihydrouracil and 5, 6-dihydrothymine and moderately increased concentrations of uracil and thymine can be detected in urine.
Brand Name:
Vulcanchem
CAS No.:
696-04-8
VCID:
VC21145813
InChI:
InChI=1S/C5H8N2O2/c1-3-2-6-5(9)7-4(3)8/h3H,2H2,1H3,(H2,6,7,8,9)
SMILES:
CC1CNC(=O)NC1=O
Molecular Formula:
C5H8N2O2
Molecular Weight:
128.13 g/mol
Dihydrothymine
CAS No.: 696-04-8
Cat. No.: VC21145813
Molecular Formula: C5H8N2O2
Molecular Weight: 128.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5,6-dihydrothymine is a pyrimidone obtained by formal addition of hydrogen across the 5,6-position of thymine. It has a role as a metabolite, a human metabolite and a mouse metabolite. It is functionally related to a thymine. Dihydrothymine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Dihydrothymine is a natural product found in Daphnia pulex, Homo sapiens, and other organisms with data available. Dihydrothymine is an intermediate breakdown product of thymine. Dihydropyrimidine dehydrogenase catalyzes the reduction of thymine to 5, 6-dihydrothymine then dihydropyrimidinase hydrolyzes 5, 6-dihydrothymine to N-carbamyl-b-alanine. Finally, beta-ureidopropionase catalyzes the conversion of N-carbamyl-b-alanine to beta-alanine. Patients with dihydropyrimidinase deficiency exhibit highly increased concentrations of 5, 6-dihydrouracil and 5, 6-dihydrothymine and moderately increased concentrations of uracil and thymine can be detected in urine. |
|---|---|
| CAS No. | 696-04-8 |
| Molecular Formula | C5H8N2O2 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | 5-methyl-1,3-diazinane-2,4-dione |
| Standard InChI | InChI=1S/C5H8N2O2/c1-3-2-6-5(9)7-4(3)8/h3H,2H2,1H3,(H2,6,7,8,9) |
| Standard InChI Key | NBAKTGXDIBVZOO-UHFFFAOYSA-N |
| SMILES | CC1CNC(=O)NC1=O |
| Canonical SMILES | CC1CNC(=O)NC1=O |
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